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Compound of Interest

Compound Name: Physcion-d3

Cat. No.: B564984 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity of Physcion-d3, a

deuterated analog of the naturally occurring anthraquinone, Physcion. This document outlines

the typical isotopic purity, the methodologies for its determination, and relevant biological

pathways for its application in research.

Quantitative Data Summary
The isotopic purity of a deuterated standard is a critical parameter for its use in quantitative

analysis, such as in mass spectrometry-based assays. The data for Physcion-d3 is

summarized below.
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Parameter Value Notes

Chemical Name

Physcion-d3 (1,8-Dihydroxy-3-

(methoxy-d3)-6-methyl-9,10-

anthracenedione)

Deuterated analog of

Physcion.

CAS Number 1215751-27-1
A unique identifier for this

specific chemical substance.

Molecular Formula C₁₆H₉D₃O₅

Indicates the elemental

composition, with three

deuterium atoms replacing

three hydrogen atoms.

Molecular Weight 287.28 g/mol
The mass of one mole of

Physcion-d3.

Isotopic Purity 99.82%

This value represents the

percentage of the deuterated

form relative to all isotopic

forms.[1]

Experimental Protocols for Isotopic Purity
Determination
The determination of isotopic purity for deuterated compounds like Physcion-d3 is crucial for

ensuring the accuracy and reliability of experimental results. High-Resolution Mass

Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy are the primary

techniques employed for this purpose.

High-Resolution Mass Spectrometry (HRMS)
HRMS is a powerful technique for determining isotopic purity by distinguishing between the

mass of the deuterated and non-deuterated isotopologues.

Methodology:

Sample Preparation: A solution of Physcion-d3 is prepared in a suitable solvent, such as

methanol or acetonitrile, at a known concentration.
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Instrumentation: A high-resolution mass spectrometer, often coupled with liquid

chromatography (LC-MS), is used. Electrospray ionization (ESI) is a common ionization

technique for this type of analysis.

Data Acquisition: The instrument is calibrated to ensure high mass accuracy. Full scan mass

spectra are acquired over a relevant m/z range that includes the molecular ions of both

Physcion and Physcion-d3.

Data Analysis:

The theoretical m/z values for the protonated molecules of the unlabeled Physcion

([M+H]⁺) and the deuterated Physcion-d3 ([M+D₃+H]⁺) are calculated.

The relative abundance of the ion corresponding to Physcion-d3 is compared to the sum

of the abundances of all relevant isotopic peaks (including the unlabeled form and partially

deuterated species).

Corrections for the natural isotopic abundance of elements like Carbon-13 are applied to

the data to accurately calculate the isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy, particularly ¹H (proton) and ²H (deuterium) NMR, provides detailed

structural information and can be used to determine the location and extent of deuteration.

Methodology:

Sample Preparation: A solution of Physcion-d3 is prepared in a suitable deuterated solvent

(e.g., CDCl₃, DMSO-d₆) to avoid interference from solvent protons.

¹H NMR Analysis:

A ¹H NMR spectrum is acquired. The absence or significant reduction of the signal

corresponding to the methoxy protons (which are replaced by deuterium in Physcion-d3)

confirms successful deuteration.

The integral of any residual proton signal at the deuterated position is compared to the

integrals of other non-deuterated protons in the molecule to quantify the isotopic purity.
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²H NMR Analysis:

A ²H NMR spectrum can be acquired to directly observe the deuterium signal. The

presence of a signal at the expected chemical shift for the methoxy group confirms the

position of deuteration.

Signaling Pathways and Experimental Workflows
Physcion is known to interact with several biological pathways, making its deuterated form a

valuable tool for metabolic stability and pharmacokinetic studies.

Physcion as a 6-Phosphogluconate Dehydrogenase
(6PGD) Inhibitor
Physcion has been identified as an inhibitor of 6-phosphogluconate dehydrogenase (6PGD), a

key enzyme in the pentose phosphate pathway (PPP).[1] The PPP is crucial for cellular

biosynthesis and redox balance.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.medchemexpress.com/physcion-d3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physcion Inhibition of the Pentose Phosphate Pathway
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Caption: Physcion-d3 inhibits 6PGD, a key enzyme in the pentose phosphate pathway.
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Involvement in Apoptosis Signaling
Physcion has also been shown to induce apoptosis in cancer cells through the modulation of

the Bcl-2 signaling pathway.
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Physcion's Role in Apoptosis via Bcl-2 Pathway
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Caption: Physcion-d3 can induce apoptosis by inhibiting the anti-apoptotic protein Bcl-2.
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Experimental Workflow for Isotopic Purity Analysis
The following diagram illustrates a typical workflow for the determination of isotopic purity using

LC-HRMS.
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Workflow for Isotopic Purity Determination by LC-HRMS
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Caption: A streamlined workflow for determining the isotopic purity of Physcion-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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